Cas no 328-91-6 (2,5-Bis(Trifluoromethyl)chlorobenzene)

• Product Name: 2,5-Bis(Trifluoromethyl)chlorobenzene
• CAS No: 328-91-6
• MF: C₈H₃ClF₆
• MW: 248.552842378616
• MDL: MFCD00632388
• CID: 1026707
• PubChem ID: 619189
• Update Time: 2025-06-12

2,5-Bis(Trifluoromethyl)chlorobenzene Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(Trifluoromethyl)chlorobenzene
• 2-Chloro-1,4-bis(trifluoromethyl)benzene
• 1-chloro-2,5-bis(trifluoromethyl)benzene
• 2-Chlor-1,4-bis-(trifluormethyl)-benzol
• 2-chloro-1,4-bis-(trifluoromethyl)-benzene
• PC2245
• CS-0323572
• DB-355516
• Benzene, 1-chloro-2,5-bis(trifluoromethyl)-
• SCHEMBL3789260
• AS-82105
• AKOS005258229
• STL555195
• 2-Chloro-1,4-bis(trifluoromethyl)benzene #
• SY127950
• 2,5-DITRIFLUOROMETHYL-CHLOROBENZENE
• 328-91-6
• MFCD00632388
• DTXSID00347225
• AM62338
• BBL101399

• MDL： MFCD00632388
• Inchi： 1S/C8H3ClF6/c9-6-3-4(7(10,11)12)1-2-5(6)8(13,14)15/h1-3H
• InChI Key： IDNVTCBYGYOPKJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)(F)F)C=CC=1C(F)(F)F

Computed Properties

• Exact Mass: 247.98300
• Monoisotopic Mass: 247.9827468g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.504(lit.)
• Boiling Point: 147-149℃(lit.)
• Refractive Index: 1.4135
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 0.00000
• LogP: 4.37760

2,5-Bis(Trifluoromethyl)chlorobenzene Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2,5-Bis(Trifluoromethyl)chlorobenzene

Chemical Profile of 2,5-Bis(Trifluoromethyl)chlorobenzene (CAS No. 328-91-6)

2,5-Bis(Trifluoromethyl)chlorobenzene, identified by its Chemical Abstracts Service number CAS No. 328-91-6, is a significant intermediate in modern chemical synthesis, particularly in the pharmaceutical and agrochemical industries. This compound belongs to the class of halogenated aromatic hydrocarbons, characterized by the presence of chlorine and trifluoromethyl groups on a benzene ring. The strategic positioning of these substituents imparts unique electronic and steric properties, making it a valuable building block for more complex molecules.

The trifluoromethyl (CF₃) group is a key feature of this compound, contributing to its stability and reactivity in various synthetic pathways. Its electron-withdrawing nature enhances the electrophilicity of the aromatic ring, facilitating nucleophilic aromatic substitution reactions. This property is particularly exploited in the development of active pharmaceutical ingredients (APIs) where precise functionalization is crucial. The chlorobenzene moiety further extends the compound's utility, allowing for further derivatization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings.

In recent years, research has highlighted the role of halogenated aromatic compounds in medicinal chemistry. Specifically, 2,5-Bis(Trifluoromethyl)chlorobenzene has been investigated for its potential in designing novel therapeutic agents. Studies have demonstrated its applicability in synthesizing kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The introduction of multiple fluorine atoms increases metabolic stability and bioavailability, critical factors in drug development. For instance, fluorinated analogs have shown improved binding affinity to target proteins compared to their non-fluorinated counterparts.

The agrochemical sector has also leveraged the versatility of 2,5-Bis(Trifluoromethyl)chlorobenzene. Its derivatives are being explored as precursors to herbicides and pesticides due to their enhanced lipophilicity and resistance to degradation. This makes them more effective at lower concentrations while minimizing environmental impact—a growing concern in global agriculture. Recent advancements in green chemistry have prompted researchers to optimize synthetic routes for this compound, aiming to reduce waste and energy consumption without compromising yield or purity.

The synthesis of 2,5-Bis(Trifluoromethyl)chlorobenzene typically involves chlorination followed by trifluoromethylation of a suitable precursor. Modern methodologies often employ catalytic systems that enhance selectivity and efficiency. For example, palladium-catalyzed cross-coupling reactions have enabled the introduction of trifluoromethyl groups with high precision. These techniques align with the broader trend toward sustainable chemical processes, reducing reliance on hazardous reagents and minimizing byproduct formation.

Industrial applications of CAS No. 328-91-6 extend beyond pharmaceuticals and agrochemicals. It serves as a key intermediate in the production of dyes, polymers, and specialty chemicals. The presence of both chlorine and trifluoromethyl substituents allows for diverse functionalization pathways, making it a versatile starting material for multiple industries. As demand for high-performance materials grows, the significance of such intermediates is expected to rise further.

Regulatory considerations play a crucial role in handling 2,5-Bis(Trifluoromethyl)chlorobenzene. While not classified as a hazardous substance under current guidelines, proper storage and handling protocols must be followed to ensure safety during synthesis and application. Manufacturers adhere to strict quality control measures to maintain consistency across batches, critical for downstream applications where purity is paramount.

Future research directions may focus on expanding the synthetic toolkit for this compound through innovative catalytic systems or alternative fluorination methods. The integration of flow chemistry techniques could offer additional benefits by improving scalability and reproducibility. Such developments would further solidify the position of CAS No. 328-91-6 as an indispensable component in fine chemical synthesis.

In conclusion,2,5-Bis(Trifluoromethyl)chlorobenzene (CAS No. 328-91-6) exemplifies the intersection of structural complexity and functional utility in modern chemistry. Its broad applicability across multiple industries underscores its importance as a synthetic intermediate. As research progresses，this compound will likely continue to play a pivotal role in advancing both medicinal and industrial chemistry.